Cas no 1144470-64-3 (1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidine-3-carboxylic acid)

• Product Name: 1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidine-3-carboxylic acid
• CAS No: 1144470-64-3
• MF: C₁₁H₁₃N₅O₂
• MW: 247.253221273422
• CID: 5830378
• PubChem ID: 42648485
• Update Time: 2025-10-31

1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-3-carboxylic acid
• 3-Piperidinecarboxylic acid, 1-(1,2,4-triazolo[4,3-b]pyridazin-6-yl)-
• 1144470-64-3
• 1-[1,2,4]Triazolo[4,3-b]pyridazin-6-yl-piperidine-3-carboxylic acid
• starbld0013787
• VS-10998
• AKOS005579767
• 1-{[1,2,4]TRIAZOLO[4,3-B]PYRIDAZIN-6-YL}PIPERIDINE-3-CARBOXYLIC ACID
• 1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidine-3-carboxylic acid

• Inchi： 1S/C11H13N5O2/c17-11(18)8-2-1-5-15(6-8)10-4-3-9-13-12-7-16(9)14-10/h3-4,7-8H,1-2,5-6H2,(H,17,18)
• InChI Key： AELKBWLRPJVYAT-UHFFFAOYSA-N
• SMILES： N1(C2=NN3C=NN=C3C=C2)CCCC(C(O)=O)C1

Computed Properties

• Exact Mass: 247.10692467g/mol
• Monoisotopic Mass: 247.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• pka: 4.26±0.20(Predicted)

1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on 1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidine-3-carboxylic acid

Comprehensive Overview of 1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidine-3-carboxylic acid (CAS No. 1144470-64-3)

The compound 1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidine-3-carboxylic acid (CAS No. 1144470-64-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a [1,2,4]triazolo[4,3-b]pyridazine core with a piperidine-3-carboxylic acid moiety, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of enzymatic activity, given its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like 1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidine-3-carboxylic acid has surged due to their versatility in medicinal chemistry. This compound is often explored in the context of structure-activity relationship (SAR) studies, where its triazolopyridazine scaffold is optimized for enhanced bioavailability and target specificity. Additionally, its carboxylic acid functional group allows for further derivatization, making it a valuable intermediate in synthetic chemistry.

One of the key reasons CAS No. 1144470-64-3 is frequently discussed in scientific literature is its potential role in addressing unmet medical needs. For instance, researchers are investigating its applicability in neurodegenerative diseases and inflammatory disorders, areas where current therapeutics often fall short. The compound's ability to cross the blood-brain barrier (BBB) due to its balanced lipophilicity and molecular weight is another factor driving its popularity in CNS drug development.

From a synthetic perspective, the preparation of 1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidine-3-carboxylic acid involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, reflecting the growing trend toward sustainable and efficient synthetic methodologies. These innovations align with the broader pharmaceutical industry's focus on green chemistry and reduced environmental impact.

Another area of interest is the compound's potential in cancer research. Preliminary studies suggest that derivatives of 1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidine-3-carboxylic acid may exhibit selective inhibition against certain protein kinases involved in tumor proliferation. This has led to collaborations between academic institutions and biotech companies to explore its therapeutic potential further. The compound's pharmacokinetic properties, such as metabolic stability and half-life, are also under rigorous evaluation to ensure clinical viability.

Given the increasing emphasis on personalized medicine, CAS No. 1144470-64-3 is also being studied for its compatibility with biomarker-driven therapies. Its modular structure allows for tailored modifications, enabling researchers to design compounds that target specific genetic mutations or pathways. This approach is particularly relevant in oncology, where precision medicine is revolutionizing treatment paradigms.

In summary, 1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidine-3-carboxylic acid represents a fascinating intersection of chemistry and biology. Its diverse applications, from drug discovery to material science, underscore its importance in modern research. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in shaping the future of therapeutics and beyond.